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Compound of Interest

Compound Name: 2,2'-Dichloro-4,4'-bipyridine

Cat. No.: B1587837 Get Quote

Introduction: A Strategic Building Block in Modern
Chemistry
2,2'-Dichloro-4,4'-bipyridine (CAS No. 53344-74-4) is a specialized heterocyclic compound

that serves as a highly valuable building block, or synthon, in the fields of coordination

chemistry, organic synthesis, and materials science. Its unique structural and electronic

properties, defined by the 4,4'-linkage of the two pyridine rings and the strategic placement of

chlorine atoms at the 2 and 2' positions, make it a compelling subject of study for researchers

and a versatile tool for drug development professionals.

The two nitrogen atoms allow the molecule to act as a bidentate chelating ligand, binding to a

single metal center in a pincer-like fashion to form stable five-membered rings.[1][2] This

chelation results in coordination complexes with significantly enhanced stability.[1] The chlorine

atoms, positioned ortho to the nitrogen atoms, exert a powerful electron-withdrawing effect.[1]

This electronic influence is not a mere structural footnote; it is the core of the molecule's utility,

profoundly modulating the properties of the resulting metal complexes and opening avenues for

specific catalytic and photophysical applications. This guide provides an in-depth exploration of

the synthesis, properties, and critical applications of this compound, offering both foundational

knowledge and practical, field-proven insights.
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A precise understanding of a compound's fundamental properties is a prerequisite for any

successful research endeavor. The key identifiers and physical characteristics of 2,2'-Dichloro-
4,4'-bipyridine are summarized below.

Chemical Structure
The structure of 2,2'-Dichloro-4,4'-bipyridine is foundational to its function. The 4,4'-linkage

dictates the spatial orientation of the coordinating nitrogen atoms, while the 2,2'-dichloro

substitution governs its electronic profile.

Caption: Molecular structure of 2,2'-Dichloro-4,4'-bipyridine.

Physicochemical Data
The following table consolidates the key physical and chemical properties of the compound,

sourced from authoritative chemical databases and suppliers.

Property Value Source(s)

CAS Number 53344-74-4 [3][4][5]

Molecular Formula C₁₀H₆Cl₂N₂ [3][4][6]

Molecular Weight 225.07 g/mol [3][6]

IUPAC Name
2-chloro-4-(2-chloro-4-

pyridinyl)pyridine
[6]

SMILES Clc1cc(ccn1)-c1ccnc(Cl)c1 [3]

InChIKey
KSELKNWXBOXHEV-

UHFFFAOYSA-N
[3][6]

Appearance
Off-white crystalline solid

(typical)
[7]

Storage Sealed in dry, 2-8°C [4]
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As a Senior Application Scientist, I cannot overstate the importance of rigorous safety

protocols. 2,2'-Dichloro-4,4'-bipyridine is classified as a hazardous substance and must be

handled with appropriate care in a controlled laboratory environment.[8][9]

Hazard Identification and Classification
The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards.[6][8]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[6][8]

Skin Corrosion/Irritation H315 Causes skin irritation.[6][8]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[6][8][10]

STOT - Single Exposure H335
May cause respiratory

irritation.[6][8]

Recommended Handling and PPE Protocol
A self-validating safety workflow ensures that risks are inherently minimized through procedural

diligence.

Preparation
Handling Post-Procedure

Consult SDS

Don PPE:
- Nitrile Gloves
- Safety Goggles

- Lab Coat

Work in Fume Hood Weigh Solid Carefully
(Avoid Dust Formation) Use Spatula/Clean Tools Keep Container Tightly Closed Decontaminate Surfaces Dispose of Waste in

Approved Container Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended laboratory workflow for handling 2,2'-Dichloro-4,4'-bipyridine.
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Core Protocol Steps:

Engineering Controls: Always handle this compound within a certified chemical fume hood to

prevent inhalation of dust or vapors.[9][11]

Personal Protective Equipment (PPE): Wear appropriate protective gear, including chemical-

resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[9][11]

Handling Practices: Avoid generating dust.[9] Do not eat, drink, or smoke in the handling

area.[8][12] Wash hands thoroughly after handling.[8][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, typically

between 2-8°C.[4][9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9][12]

Synthesis and Functionalization
While numerous methods exist for synthesizing substituted bipyridines, a common approach

involves the coupling of pyridine precursors.[13][14] The chlorine atoms on 2,2'-Dichloro-4,4'-
bipyridine are susceptible to nucleophilic substitution reactions, allowing for further

functionalization and the creation of a diverse library of derivative ligands.[1]

Generalized Synthetic Pathway
The synthesis of dichlorinated bipyridines often involves multi-step processes starting from

more common pyridine derivatives. A conceptual workflow is outlined below.
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Pyridine Precursor

Step 1: Chlorination
(e.g., using SOCl₂ or similar)

Chlorinated Pyridine Intermediate

Step 2: Coupling Reaction
(e.g., Ni- or Pd-catalyzed homocoupling)

2,2'-Dichloro-4,4'-bipyridine

Step 3: Purification
(Recrystallization or Chromatography)

Purified Product

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of dichlorinated bipyridines.

Causality Note: The choice of a nickel or palladium catalyst in coupling reactions is driven by

their efficiency in forming carbon-carbon bonds between aromatic rings, a cornerstone of

modern organic synthesis.[15]
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Applications in Coordination Chemistry and
Materials Science
The primary application of 2,2'-Dichloro-4,4'-bipyridine is as a specialized ligand in

coordination chemistry.[1] The resulting metal complexes have been investigated for use in

catalysis, as luminescent materials, and as components of metal-organic frameworks (MOFs).

[16][17][18]

Role as a Bidentate Ligand
The molecule chelates to metal ions, forming highly stable complexes. The electron-

withdrawing nature of the chlorine atoms decreases the electron density on the pyridine rings

and the coordinating nitrogen atoms. This modification of the ligand's electronic properties

directly influences the redox potential, photophysical behavior, and catalytic activity of the

resulting metal complex.

Caption: Chelation of a metal ion (Mⁿ⁺) by 2,2'-Dichloro-4,4'-bipyridine.

Experimental Protocol: Synthesis of a Platinum(II)
Complex
This protocol provides a representative method for using 2,2'-Dichloro-4,4'-bipyridine to

synthesize a coordination complex, adapted from procedures for similar bipyridine ligands.[17]

Objective: To synthesize Dichloro(2,2'-dichloro-4,4'-bipyridine)platinum(II).

Materials:

Potassium tetrachloroplatinate(II) (K₂PtCl₄)

2,2'-Dichloro-4,4'-bipyridine (the ligand)

Deionized water

Acetone

Dichloromethane (DCM)
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Diethyl ether

Procedure:

Solution Preparation: In separate flasks, dissolve an equimolar amount of K₂PtCl₄ in

deionized water and the 2,2'-Dichloro-4,4'-bipyridine ligand in acetone.[17] Gently heat

both solutions to approximately 60°C to ensure complete dissolution.

Reaction: Mix the two solutions and reflux the mixture for 8-12 hours at 60-70°C. A

precipitate will form as the product is typically insoluble in the reaction mixture.

Isolation: Allow the mixture to cool to room temperature. Collect the solid product by vacuum

filtration.

Washing: Wash the collected solid sequentially with water, diethyl ether, and then hexanes to

remove unreacted starting materials and impurities.[17]

Purification (Optional): The product can be further purified by dissolving it in a minimal

amount of a suitable solvent like dichloromethane (DCM), filtering out any insoluble material,

and then carefully recrystallizing by slow evaporation or vapor diffusion with a less polar

solvent.[17]

Characterization: Confirm the identity and purity of the final complex using techniques such

as NMR spectroscopy, mass spectrometry, and elemental analysis.

Experimental Insight: The choice of K₂PtCl₄ as the platinum source is standard for synthesizing

Pt(II) complexes. The reflux condition provides the necessary activation energy for the ligand

exchange reaction to proceed to completion. The washing steps are critical for removing both

inorganic salts (K₂PtCl₄) and excess organic ligand.

Relevance in Drug Discovery and Organic Synthesis
While direct applications as a therapeutic agent are not widely documented, 2,2'-Dichloro-4,4'-
bipyridine is a crucial intermediate. Bipyridine-containing molecules have shown a range of

biological activities, including antimicrobial and antitumor properties.[19][20] The ability to

functionalize the 2,2'-dichloro positions allows medicinal chemists to use this scaffold to

synthesize more complex molecules with potential therapeutic benefits.[16] It serves as a
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foundational building block for creating novel ligands for metal-based drugs or for constructing

complex organic molecules through cross-coupling reactions.[15][16]

Conclusion
2,2'-Dichloro-4,4'-bipyridine is more than a simple chemical reagent; it is a strategic tool for

molecular design. Its value lies in the precise interplay between its chelating ability and the

strong electronic influence of its chloro substituents. For researchers in coordination chemistry,

it offers a scaffold for creating complexes with tailored electronic and photophysical properties.

For scientists in organic synthesis and drug discovery, it is a versatile intermediate, providing a

robust platform for constructing complex, high-value molecules. A thorough understanding of its

properties, safe handling procedures, and reactivity is essential for unlocking its full potential in

advancing chemical innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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